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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-3-(chloromethyl)thiophene, with the CAS number 109459-94-1, is a chlorinated
thiophene derivative of significant interest in organic synthesis and pharmaceutical
development.[1] Its unique chemical structure, featuring a thiophene ring substituted with both
a chlorine atom and a chloromethyl group, makes it a versatile intermediate.[1] This compound
is particularly crucial as a building block in the synthesis of various bioactive molecules, most
notably the antifungal agent Tioconazole.[1][2] This guide provides a comprehensive overview
of the core physical properties of 2-Chloro-3-(chloromethyl)thiophene, outlines detailed
experimental protocols for their determination, and illustrates its application in pharmaceutical
synthesis.

Core Physical Properties

The physical characteristics of 2-Chloro-3-(chloromethyl)thiophene are essential for its
handling, application in reactions, and for purification processes. The data compiled from
various sources is summarized in the table below for clear and easy comparison.
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Property Value Source(s)
Molecular Formula C5HA4CI2S [1]
Molecular Weight 167.06 g/mol [3]
Appearance Yellow solid [4]

Density 1.4 +0.1 g/cm3 [5114]
Boiling Point 211.4 +25.0 °C at 760 mmHg [5114]

Flash Point 105.1+£9.9°C [5114]
Refractive Index 1.577 [5114]

Vapor Pressure

0.265 mmHg at 25°C

[4]

Solubility

Insoluble in water; Soluble in

organic solvents.

[4]

Experimental Protocols for Property Determination

The following sections detail standardized methodologies for the experimental determination of

the key physical properties of 2-Chloro-3-(chloromethyl)thiophene.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of a small quantity of a liquid organic

compound.

Materials:

Thiele tube or melting point apparatus with a heating block

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Sample of 2-Chloro-3-(chloromethyl)thiophene
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e Heating mantle or Bunsen burner

» Stand and clamps

Procedure:

A small amount of liquid 2-Chloro-3-(chloromethyl)thiophene is placed into the fusion tube.

o Acapillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
sample.

e The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in a Thiele tube or a suitable heating block.
e The apparatus is heated slowly and uniformly.

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

o The temperature at which a rapid and continuous stream of bubbles emerges is noted. This
temperature corresponds to the boiling point of the liquid.

Determination of Density (Pycnometer Method)

This protocol outlines the use of a pycnometer (specific gravity bottle) for the accurate
determination of the density of a liquid.

Materials:

Pycnometer (volumetric flask with a stopper)

Analytical balance (4-decimal place)

Distilled water

Sample of 2-Chloro-3-(chloromethyl)thiophene

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b022618?utm_src=pdf-body
https://www.benchchem.com/product/b022618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Thermometer

e Drying oven

Procedure:

An empty, clean, and dry pycnometer with its stopper is weighed accurately (W1).

e The pycnometer is filled with distilled water and the stopper is inserted. It is then weighed
again (W2). The temperature of the water is recorded.

e The water is removed, and the pycnometer is thoroughly dried.

e The pycnometer is then filled with the liquid sample of 2-Chloro-3-
(chloromethyl)thiophene, and the stopper is inserted. It is weighed for a third time (W3).

e The density of the sample is calculated using the formula: Density = [(W3 - W1) / (W2 - W1)]
* Density of water at the recorded temperature.

Determination of Solubility

This procedure is a qualitative assessment of the solubility of 2-Chloro-3-
(chloromethyl)thiophene in various solvents.

Materials:

Small test tubes

Sample of 2-Chloro-3-(chloromethyl)thiophene

A range of solvents (e.g., water, ethanol, acetone, diethyl ether, toluene)

Vortex mixer or stirring rod

Spatula

Procedure:
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o Approximately 25 mg of solid 2-Chloro-3-(chloromethyl)thiophene is placed into a small
test tube.

e 0.75 mL of the first solvent (e.g., water) is added in small portions.

o After each addition, the test tube is vigorously shaken or vortexed.

e The mixture is observed to determine if the solid dissolves completely. If it dissolves, the
compound is classified as soluble in that solvent.

e If the compound does not dissolve, it is classified as insoluble.

Steps 1-5 are repeated for each of the selected organic solvents.

Application in Pharmaceutical Synthesis:
Tioconazole Workflow

2-Chloro-3-(chloromethyl)thiophene is a key intermediate in the synthesis of the antifungal
drug Tioconazole. The following diagram illustrates the synthetic pathway.

2-Chloro-3-(chloromethyl)thiophene

| O-alkylation Reaction Tioconazole
I—» (Phase-transfer catalysis)

1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol

Click to download full resolution via product page

Caption: Synthetic pathway of Tioconazole from key intermediates.

Safety and Handling

2-Chloro-3-(chloromethyl)thiophene is classified as a hazardous substance and requires
careful handling. It can cause severe skin burns and respiratory irritation.[1] Appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should
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be worn at all times. All handling should be performed in a well-ventilated fume hood. For
storage, it is recommended to keep the compound in a cool, dry place, typically between 2°C
and 8°C, to maintain its stability.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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